Cas no 1823182-90-6 (3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl)-1H-1,2,4-triazol-5-amine)

• Product Name: 3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl)-1H-1,2,4-triazol-5-amine
• CAS No: 1823182-90-6
• MF: C₉H₅ClF₅N₅
• MW: 313.614516973495
• MDL: MFCD29042657
• CID: 4708551
• Update Time: 2025-06-11

3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl)-1H-1,2,4-triazol-5-amine
• 3-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]difluoromethyl}-1H-1,2,4-triazol-5-amine
• 3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl)-1H-1,2,4-triazol-5-amine

• MDL： MFCD29042657
• Inchi： 1S/C9H5ClF5N5/c10-4-1-3(9(13,14)15)2-17-5(4)8(11,12)6-18-7(16)20-19-6/h1-2H,(H3,16,18,19,20)
• InChI Key： PWXZBBDBUSPMPZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C1=NC(N)=NN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Topological Polar Surface Area: 80.5

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 430.0±55.0 °C at 760 mmHg
• Flash Point: 213.8±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl)-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl)-1H-1,2,4-triazol-5-amine

Research Brief on 3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl)-1H-1,2,4-triazol-5-amine (CAS: 1823182-90-6)

In recent years, the compound 3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl)-1H-1,2,4-triazol-5-amine (CAS: 1823182-90-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylpyridine and triazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl)-1H-1,2,4-triazol-5-amine involves a multi-step process, starting with the functionalization of the pyridine ring followed by the introduction of the triazole amine group. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound, ensuring its suitability for biological testing.

From a biological perspective, this compound has demonstrated notable activity as a potential inhibitor of specific enzymatic pathways. Preliminary studies indicate its efficacy in targeting enzymes involved in inflammatory and proliferative diseases. For instance, in vitro assays have shown that the compound exhibits strong binding affinity to certain kinases, suggesting its utility in oncology research. Additionally, its agrochemical potential has been explored, with findings indicating its effectiveness as a fungicide, particularly against strains resistant to conventional treatments.

Recent publications have also delved into the mechanistic aspects of 3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl)-1H-1,2,4-triazol-5-amine. Molecular docking studies have revealed that the compound's trifluoromethyl and difluoromethyl groups play a critical role in its interaction with target proteins, enhancing its inhibitory effects. These insights are paving the way for the design of derivatives with improved pharmacokinetic properties and reduced off-target effects.

Despite these promising findings, challenges remain in the development of this compound for clinical or agricultural use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the current body of research underscores the compound's versatility and potential as a scaffold for future drug and agrochemical development.

In conclusion, 3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl)-1H-1,2,4-triazol-5-amine represents a compelling area of study in chemical biology. Its unique structural features and broad biological activity make it a valuable candidate for further investigation. Continued research efforts are expected to elucidate its full therapeutic and agricultural potential, offering new avenues for innovation in these fields.